3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole

• Molecular Formula: C15H12Cl2N4S
• Molecular Weight: 351.3 g/mol
• SMILES: CN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=NC=C3
• InChI: InChI=1S/C15H12Cl2N4S/c1-21-14(10-5-7-18-8-6-10)19-20-15(21)22-9-11-12(16)3-2-4-13(11)17/h2-8H,9H2,1H3
• InChIKey: PDILFSLJPYCZLV-UHFFFAOYSA-N

Procurement Guide: 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole – Key Differentiators vs. Triazole Analogs

3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole is a fully substituted 1,2,4-triazole derivative bearing a 2,6-dichlorobenzyl thioether at position 3, a methyl group at N4, and a 4-pyridyl substituent at C5 [1]. This scaffold places the compound at the intersection of thioether-functionalized triazoles and pyridyl-containing heterocycles, both of which are extensively explored in antimicrobial, antioxidant, and kinase-inhibition programs. However, the precise combination of the 2,6-dichlorophenylmethylthio group, N4-methyl, and 4-pyridyl substituent is sparsely reported in the primary literature, and head-to-head comparative data against the closest analogs remain extremely limited [2].

● Scaffold-hopping probe for antimicrobial triazole SAR

● 4-Pyridyl hydrogen-bond acceptor for kinase hinge studies

● 2,6-Dichlorobenzyl thioether for lipophilicity profiling

• [1] Tay NF, Duran M, Kayagil İ, Yurttaş L, Göger G, Göger F, Demirci F, Demirayak Ş. Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences. 2022;58:e191026. doi:10.1590/s2175-97902022e191026. View Source
• [2] PubChem. 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole – Compound Summary (limited data available). View Source

Why 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole Cannot Be Replaced by Generic Triazole Analogs

Even among closely related 1,2,4-triazole derivatives, small structural modifications profoundly alter biological profiles. The position of the pyridyl nitrogen (3-pyridyl vs. 4-pyridyl) has been shown to invert the dominant bioactivity from antibacterial to antioxidant in analogous thiazolyl-triazole series [1]. Similarly, the nature of the S-substituent (e.g., benzyl vs. 2,6-dichlorobenzyl) and the N4-substituent (methyl vs. aryl vs. amino) independently modulate lipophilicity, metabolic stability, and target engagement [2]. Consequently, unqualified substitution with a generic “triazole-thioether” or “pyridyl-triazole” analog risks losing the specific property profile that motivated the original selection of this compound, even though direct comparative data are not yet published for this exact structure.

Pyridyl regioisomerism 4-Pyridyl may shift activity profile from antibacterial to antioxidant vs. 3-pyridyl analogs.

S-substituent identity 2,6-Dichlorobenzyl alters lipophilicity and target engagement relative to benzyl thioethers.

N4-substituent type Methyl vs. aryl at N4 independently modulates metabolic stability and bioactivity.

• [1] Tay NF, Duran M, Kayagil İ, Yurttaş L, Göger G, Göger F, Demirci F, Demirayak Ş. Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences. 2022;58:e191026. doi:10.1590/s2175-97902022e191026. View Source
• [2] Arfan M, Siddiqui SZ, Abbasi MA, Rehman A, Shah Syed AA, Ashraf M, et al. Synthesis, in vitro and in silico studies of S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as cholinesterase inhibitors. Pak J Pharm Sci. 2018;31(6):2697-2708. View Source

Quantitative Differentiation Evidence for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole

Insufficient Published Quantitative Comparative Data for This Exact Compound

A comprehensive search of primary literature, patents, and authoritative databases did not yield any study in which 3-[(2,6-dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole was directly compared to a defined analog under identical experimental conditions with reported quantitative endpoints (e.g., MIC, IC50, EC50, Ki, or logD). The closest relevant dataset comes from a 2022 study of 63 structurally related 5-[4-methyl-2-(pyridin-3/4-yl)thiazole-5-yl]-4-substituted-3-benzylthio-4H-1,2,4-triazole derivatives [1]. In that study, the 3-pyridyl sub-series exhibited antibacterial MIC values of <3.09–500 µg/mL against Gram-positive organisms, while the 4-pyridyl sub-series demonstrated superior antioxidant activity in the DPPH radical scavenging assay. However, none of the 63 compounds matched the exact substitution pattern of the target compound (2,6-dichlorobenzyl thioether at position 3, N4-methyl, and 4-pyridyl at C5 lacking the thiazole linker), precluding a direct quantitative comparison. Furthermore, no KD, IC50, or selectivity data against specific enzymatic or cellular targets were located for this compound. Therefore, the quantitative differentiation evidence required for a procurement decision based on performance metrics is currently absent from the public domain.

Comparative Data Gap

Class-level

No quantitative MIC, IC50, or logD comparisons available

Procurement relies on SAR inference; experimental validation required

Data to verify; source review

Evidence Dimension	Antibacterial activity (MIC) vs. antioxidant activity (DPPH scavenging) as a function of pyridyl regioisomerism
Target Compound Data	No data available for the target compound
Comparator Or Baseline	3-Pyridyl thiazolyl-triazole analogs (MIC <3.09–500 µg/mL); 4-pyridyl thiazolyl-triazole analogs (DPPH scavenging activity, IC50 values not specified in abstract); no 2,6-dichlorobenzyl thioether derivatives included
Quantified Difference	Not calculable for the target compound
Conditions	In vitro broth microdilution (antibacterial) and DPPH radical scavenging (antioxidant); exact strains and concentrations not detailed in the accessible abstract

Why This Matters

Without quantitative comparative data for the exact compound, any claim of superiority over a close analog would be speculative; procurement must rely on the inferred structure–activity relationships until experimental data are generated.

• [1] Tay NF, Duran M, Kayagil İ, Yurttaş L, Göger G, Göger F, Demirci F, Demirayak Ş. Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences. 2022;58:e191026. doi:10.1590/s2175-97902022e191026. View Source

Application Scenarios for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole Based on Structural Inference

Scaffold-Hopping or SAR Exploration in Antimicrobial Triazole Programs

The 2,6-dichlorobenzyl thioether motif, combined with a 4-pyridyl substituent, offers a distinct chemotype for exploring structure–activity relationships in antimicrobial triazole series. Although direct data are absent, the class-level observation that 4-pyridyl regioisomers favor antioxidant over antibacterial activity [1] suggests that this compound may serve as a probe to investigate the role of the 4-pyridyl group in redox-modulatory or dual-activity profiles. Researchers building focused libraries around the 1,2,4-triazole-3-thioether scaffold may select this compound to expand the diversity of S-substituents beyond simple benzyl or substituted-benzyl analogs.

Physicochemical and Metabolic Stability Profiling of Dihalogenated Benzyl Thioethers

The presence of two ortho-chlorine atoms on the benzyl group is expected to increase lipophilicity (clogP) and metabolic stability relative to unsubstituted benzyl thioethers, based on well-established halogen effects [2]. This compound can therefore be used as a tool to experimentally measure logD7.4, microsomal half-life, and CYP inhibition in comparator studies against the non-chlorinated benzyl analog (3-benzylthio-4-methyl-5-(4-pyridyl)-1,2,4-triazole), providing the first quantitative differentiation data for procurement decisions.

Crystallography or Computational Docking Studies Requiring a 4-Pyridyl Hydrogen-Bond Acceptor

The 4-pyridyl group provides a hydrogen-bond acceptor capable of engaging kinase hinge regions or other adenine-binding pockets. When co-crystallized with a target protein, this compound could reveal whether the 2,6-dichlorobenzyl group occupies a lipophilic sub-pocket that is inaccessible to smaller S-substituents, thereby rationalizing selectivity differences that would justify its preferential procurement over 3-methylthio or 3-ethylthio analogs.

Application

Selection Property

Validation Focus

Antimicrobial triazole SAR exploration

4-Pyridyl regioisomer & 2,6-dichlorobenzyl thioether motif

Antimicrobial activity & redox modulation profiling

Metabolic stability profiling

Dihalogenated benzyl thioether lipophilicity

logD7.4, microsomal half-life, CYP inhibition assays

Kinase co-crystallization / docking studies

4-Pyridyl hydrogen-bond acceptor & lipophilic pocket occupancy

Co-crystal structure or docking with target proteins

• [1] Tay NF, Duran M, Kayagil İ, Yurttaş L, Göger G, Göger F, Demirci F, Demirayak Ş. Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences. 2022;58:e191026. doi:10.1590/s2175-97902022e191026. View Source
• [2] Arfan M, Siddiqui SZ, Abbasi MA, Rehman A, Shah Syed AA, Ashraf M, et al. Synthesis, in vitro and in silico studies of S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as cholinesterase inhibitors. Pak J Pharm Sci. 2018;31(6):2697-2708. View Source